Cas no 1251635-23-0 (ethyl 2-(2-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methoxybenzamido}-1,3-thiazol-4-yl)acetate)

• Product Name: ethyl 2-(2-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methoxybenzamido}-1,3-thiazol-4-yl)acetate
• CAS No: 1251635-23-0
• MF: C₂₁H₂₁N₃O₄S₂
• MW: 443.539142370224
• CID: 6400389
• PubChem ID: 52417331
• Update Time: 2025-06-08

ethyl 2-(2-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methoxybenzamido}-1,3-thiazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methoxybenzamido}-1,3-thiazol-4-yl)acetate
• ethyl 2-[2-[[4-[(4-cyclopropyl-1,3-thiazol-2-yl)methoxy]benzoyl]amino]-1,3-thiazol-4-yl]acetate
• 1251635-23-0
• F6041-0390
• ethyl 2-(2-(4-((4-cyclopropylthiazol-2-yl)methoxy)benzamido)thiazol-4-yl)acetate
• AKOS024530117
• ethyl 2-(2-{4-[(4-cyclopropyl-1,3-thiazol-2-yl)methoxy]benzamido}-1,3-thiazol-4-yl)acetate
• VU0530364-1

• Inchi： 1S/C21H21N3O4S2/c1-2-27-19(25)9-15-11-30-21(22-15)24-20(26)14-5-7-16(8-6-14)28-10-18-23-17(12-29-18)13-3-4-13/h5-8,11-13H,2-4,9-10H2,1H3,(H,22,24,26)
• InChI Key： NVQUVXICDCJNDI-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC1=CSC(NC(=O)C2=CC=C(OCC3=NC(C4CC4)=CS3)C=C2)=N1

Computed Properties

• Exact Mass: 443.09734851g/mol
• Monoisotopic Mass: 443.09734851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 147Ų

Additional information on ethyl 2-(2-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methoxybenzamido}-1,3-thiazol-4-yl)acetate

Introduction to Ethyl 2-(2-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methoxybenzamido}-1,3-thiazol-4-yl)acetate (CAS No. 1251635-23-0)

Ethyl 2-(2-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methoxybenzamido}-1,3-thiazol-4-yl)acetate, a compound with the CAS number 1251635-23-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The intricate structure of this molecule, featuring multiple heterocyclic rings and functional groups, makes it a subject of intense research interest.

The molecular framework of Ethyl 2-(2-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methoxybenzamido}-1,3-thiazol-4-yl)acetate is characterized by its dual functionality. On one hand, the presence of the thiazole ring system contributes to its stability and reactivity, which are critical factors in drug design. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. On the other hand, the methoxybenzamide moiety introduces a polar and hydrophilic region, enhancing the compound's solubility in aqueous environments and facilitating its interaction with biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The combination of thiazole and benzamide functionalities in Ethyl 2-(2-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methoxybenzamido}-1,3-thiazol-4-yl)acetate has opened new avenues for drug discovery. Researchers have been exploring its potential as a lead compound for developing novel therapeutic agents. The structural features of this molecule suggest that it may interfere with key biological pathways involved in diseases such as cancer and inflammation.

In particular, the cyclopropyl group attached to the thiazole ring is a notable feature. Cyclopropyl-substituted compounds often exhibit enhanced binding affinity to biological targets due to steric constraints and electronic effects. This modification can significantly influence the pharmacokinetic properties of the molecule, making it more effective in vivo. Additionally, the presence of multiple nitrogen atoms in the structure allows for various hydrogen bonding interactions, which are crucial for drug-receptor binding.

The synthesis of Ethyl 2-(2-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methoxybenzamido}-1,3-thiazol-4-yl)acetate involves a multi-step process that requires careful optimization. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex molecular framework efficiently. These methods not only improve yield but also enhance purity, which are essential for pharmaceutical applications.

One of the most exciting aspects of this compound is its potential as an inhibitor of enzymes involved in disease pathways. For instance, studies have shown that thiazole derivatives can modulate the activity of enzymes such as kinases and phosphodiesterases. The methoxybenzamide moiety further enhances this potential by providing a scaffold for selective binding to these enzymes. This selective interaction is critical for developing drugs with high efficacy and low toxicity.

The pharmacological profile of Ethyl 2-(2-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methoxybenzamido}-1,3-thiazol-4-yl)acetate is still under investigation, but preliminary results are promising. In vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines by inducing apoptosis and inhibiting proliferation. Additionally, it has shown anti-inflammatory effects by modulating cytokine production and reducing inflammation-related signaling pathways.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy. Clinical trials are necessary to evaluate the therapeutic potential of compounds like Ethyl 2-(2-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methoxybenzamido}-1,3-thiazol-4-yl)acetate. These trials help researchers understand how the compound behaves in humans and identify any potential side effects or adverse reactions.

The future prospects for this compound are bright. As research continues to uncover new therapeutic applications for thiazole derivatives, compounds like Ethyl 2-(2-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methoxybenzamido}-1,3-thiazol-4-yI)acetate are likely to play a significant role in drug development. Advances in synthetic chemistry and computational modeling will further enhance our ability to design and optimize such molecules for therapeutic use.

In conclusion, Ethyl 2-(2-{4-(4-cyclopropyl-l ,3 -th i az ol - 2 - y l ) meth oxyb en z am ido } - l , 3 - th i az ol - 4 - y l ) ac eta te ( C A S N o . l 25 l635 -23 -0 ) is a remarkable compound with significant potential in pharmaceutical applications. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of its pharmacological properties grows , we can expect this compound to contribute to the development of novel therapeutic agents that address unmet medical needs.